Cas no 956251-33-5 (1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine)

• Product Name: 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine
• CAS No: 956251-33-5
• MF: C₁₈H₂₅N₃O₅S₂
• MW: 427.538202047348
• CID: 6094428
• PubChem ID: 16300281
• Update Time: 2025-07-21

1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine
• 1-[1-(4-methoxyphenyl)sulfonyl-3,5-dimethylpyrazol-4-yl]sulfonyl-3-methylpiperidine
• 1-{[1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-3-methylpiperidine
• UPCMLD0ENAT5809004:001
• HMS3516C15
• AKOS004999977
• F2066-0062
• CCG-191691
• Z237523218
• 1-((1-((4-methoxyphenyl)sulfonyl)-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-methylpiperidine
• 956251-33-5

• Inchi： 1S/C18H25N3O5S2/c1-13-6-5-11-20(12-13)28(24,25)18-14(2)19-21(15(18)3)27(22,23)17-9-7-16(26-4)8-10-17/h7-10,13H,5-6,11-12H2,1-4H3
• InChI Key： ZAJLTVPVBAXTQX-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)N(S(C3=CC=C(OC)C=C3)(=O)=O)N=C2C)(=O)=O)CCCC(C)C1

Computed Properties

• Exact Mass: 427.12356325g/mol
• Monoisotopic Mass: 427.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 115Ų

Additional information on 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine

Comprehensive Overview of 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine (CAS No. 956251-33-5)

The compound 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine, identified by its CAS No. 956251-33-5, is a sophisticated sulfonyl-based derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3-methylpiperidine core linked to a 3,5-dimethyl-1H-pyrazol-4-ylsulfonyl group, makes it a subject of interest for drug discovery and molecular design. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonyl-containing compounds has surged due to their versatility in medicinal chemistry. The presence of the 4-methoxybenzenesulfonyl moiety in this compound enhances its bioavailability and metabolic stability, addressing one of the key challenges in modern drug development. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a hot topic in pharmaceutical forums and AI-driven research platforms.

From a synthetic perspective, 956251-33-5 exemplifies the convergence of heterocyclic chemistry and sulfonylation techniques. Its synthesis often involves multi-step reactions, including the introduction of the 1H-pyrazol-4-ylsulfonyl group, which is a focal point for organic chemists. Discussions on platforms like ResearchGate and PubMed frequently highlight the need for efficient synthetic routes to such compounds, reflecting their relevance in academic and industrial settings.

The compound’s potential extends to computational chemistry, where molecular docking studies predict its interactions with biological targets. This is particularly relevant given the rise of AI-assisted drug discovery, a trending topic in scientific communities. Researchers are leveraging machine learning models to predict the binding affinity of 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine, accelerating the identification of novel therapeutic candidates.

Another area of interest is the compound’s role in proteomics and signal transduction. Its sulfonyl groups are known to interact with cysteine residues in proteins, making it a candidate for studying post-translational modifications. This aligns with the broader focus on precision medicine, where understanding molecular interactions is critical for developing personalized treatments.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many sulfonyl derivatives, 956251-33-5 is not classified as a hazardous material, making it a safer alternative for laboratory use. This is a significant advantage in an era where green chemistry and sustainable practices dominate scientific discourse.

In summary, 1-{1-(4-methoxybenzenesulfonyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-3-methylpiperidine represents a promising avenue for research across multiple disciplines. Its structural complexity, combined with its potential in drug discovery and computational studies, positions it as a valuable tool for scientists. As the demand for innovative compounds grows, this molecule is likely to remain at the forefront of chemical and pharmaceutical innovation.